N-(2,3-dichlorophenyl)-5-methoxy-2,4-dimethylbenzenesulfonamide

• Molecular Formula: C15H15Cl2NO3S
• Molecular Weight: 360.3 g/mol
• IUPAC Name: N-(2,3-dichlorophenyl)-5-methoxy-2,4-dimethylbenzenesulfonamide
• InChI: InChI=1S/C15H15Cl2NO3S/c1-9-7-10(2)14(8-13(9)21-3)22(19,20)18-12-6-4-5-11(16)15(12)17/h4-8,18H,1-3H3
• InChI Key: ZTNFILAKRJFMOI-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1OC)S(=O)(=O)NC2=C(C(=CC=C2)Cl)Cl)C

Description

N-(2,3-dichlorophenyl)-5-methoxy-2,4-dimethylbenzenesulfonamide, commonly known as DCM, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. DCM is a sulfonamide derivative that has been synthesized using various methods and has shown promising results in scientific research.

Mechanism of Action

DCM inhibits carbonic anhydrase IX by binding to the active site of the protein, thereby preventing the conversion of carbon dioxide to bicarbonate. This results in the accumulation of carbon dioxide, leading to acidosis and ultimately, cell death. DCM has also been shown to inhibit other carbonic anhydrase isoforms, including carbonic anhydrase II, which is involved in various physiological processes.
Biochemical and Physiological Effects
DCM has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit tumor growth, and reduce the invasiveness of cancer cells. DCM has also been shown to reduce inflammation and oxidative stress, which are implicated in various diseases, including cancer, cardiovascular disease, and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using DCM in lab experiments is its specificity for carbonic anhydrase IX, which makes it a valuable tool for studying the role of this protein in various physiological processes. However, DCM has some limitations, including its low solubility in water, which makes it difficult to administer in vivo. DCM is also relatively unstable, and it requires careful handling to avoid degradation.

Future Directions

There are several future directions for the study of DCM. One potential application is in the development of cancer therapeutics that target carbonic anhydrase IX. DCM may also have applications in the treatment of other diseases, including cardiovascular disease and neurodegenerative diseases. Further research is needed to elucidate the mechanisms of action of DCM and to develop more effective methods for its administration in vivo.

Synthesis Methods

DCM can be synthesized using different methods, including the reaction of 2,3-dichloroaniline with 5-methoxy-2,4-dimethylbenzenesulfonyl chloride in the presence of a base. Another method involves the reaction of 2,3-dichloroaniline with 5-methoxy-2,4-dimethylbenzenesulfonyl isocyanate. The synthesis of DCM is a complex process, and it requires a skilled chemist to obtain a pure compound.

Scientific Research Applications

DCM has been extensively studied for its potential applications in scientific research. It has been shown to inhibit carbonic anhydrase IX, which is a protein that is overexpressed in various types of cancer. DCM has also been used as a tool to study the role of carbonic anhydrase in various physiological processes, including acid-base balance, respiration, and ion transport.